Cas no 1251409-05-8 (N'-hydroxy-3-methylcyclohexane-1-carboximidamide)

• Product Name: N'-hydroxy-3-methylcyclohexane-1-carboximidamide
• CAS No: 1251409-05-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5704781
• PubChem ID: 61869123
• Update Time: 2023-10-17

N'-hydroxy-3-methylcyclohexane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-1291184
• 1251409-05-8
• N'-hydroxy-3-methylcyclohexane-1-carboximidamide
• N-hydroxy-3-methylcyclohexane-1-carboximidamide
• Cyclohexanecarboximidamide, N-hydroxy-3-methyl-

• Inchi： 1S/C8H16N2O/c1-6-3-2-4-7(5-6)8(9)10-11/h6-7,11H,2-5H2,1H3,(H2,9,10)
• InChI Key： HGBVZSCQLWRSJX-UHFFFAOYSA-N
• SMILES： O/N=C(/C1CCCC(C)C1)\N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 246.2±23.0 °C(Predicted)
• pka: 7.35±0.69(Predicted)